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Compound of Interest

7-Chloroquinoline-2,3-dicarboxylic
Compound Name:

acid
CAS No.: 892874-52-1
Cat. No.: B11859966

Get Quote

Executive Safety Summary

7-Chloroquinoline-2,3-dicarboxylic acid is a halogenated heterocyclic building block
frequently used in the synthesis of quinoline-based antibiotics and antimalarial
pharmacophores. Its dual carboxylic acid functionality, combined with the electron-withdrawing
chlorine substituent, increases its acidity and potential for mucous membrane irritation
compared to non-halogenated quinolines.

Core Directive: Treat this compound as a Category 2 Skin/Eye Irritant and a Category 4 Acute
Toxin (Oral).[1][2] All handling requires strict adherence to the "Zero-Skin-Contact" protocol to
prevent sensitization and cumulative toxicity.

Hazard Characterization & GHS Classification

The following classification is derived from structural analog analysis (Quinolinic acid
derivatives) and specific safety data for chlorinated heteroaromatic acids.
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Hazard Statement

Hazard Class Category Description
Code
o Harmful if swallowed.
Acute Toxicity (Oral) 4 H302
[11[2]
Skin Causes skin irritation.
_ o 2 H315
Corrosion/Irritation [1][2][3]14]
) Causes serious eye
Serious Eye o
2A H319 irritation.[1][2][3]1[4][5]

Damage/Irritation

[6]

May cause respiratory
3 H335 irritation (Dust/Vapor).

[1]3]

STOT - Single

Exposure

Signal Word:WARNING

Personal Protective Equipment (PPE) Matrix

Effective protection relies on a multi-barrier approach.[7] The following specifications are non-
negotiable for research environments handling >50 mg quantities.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://cdn.caymanchem.com/cdn/msds/14941m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/7-Chloroquinoline-3_8-dicarboxylic-acid
https://cdn.caymanchem.com/cdn/msds/14941m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/7-Chloroquinoline-3_8-dicarboxylic-acid
https://www.echemi.com/sds/7-chloro-2-methylquinoline-pid_Seven39259.html
https://www.technopharmchem.com/application/uploads/files/1585383563_QUINOLINE.pdf
https://cdn.caymanchem.com/cdn/msds/14941m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/7-Chloroquinoline-3_8-dicarboxylic-acid
https://www.echemi.com/sds/7-chloro-2-methylquinoline-pid_Seven39259.html
https://www.technopharmchem.com/application/uploads/files/1585383563_QUINOLINE.pdf
https://www.fishersci.com/store/msds?partNumber=AAL15133&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC110040050&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/14941m.pdf
https://www.echemi.com/sds/7-chloro-2-methylquinoline-pid_Seven39259.html
https://pdf.benchchem.com/175/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Quinoline_2_Carboxylic_Acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11859966?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Zone

Recommended Equipment

Technical Specification &
Rationale

Hand Protection (Primary)

Nitrile Rubber Gloves

Min.[7] Thickness: 0.11 mm (4-
5 mil).Rationale: Excellent
resistance to incidental
splashes of organic solids and
aqueous acids. Change
immediately upon

contamination.

Hand Protection (Immersion)

Double-Gloving / Laminate

Protocol: Wear Silver Shield®
or chemically resistant
laminate liners under nitrile
gloves if dissolving in
aggressive solvents (e.g.,
DMF, DMSO) or handling

concentrated stock solutions.

Eye & Face

Chemical Splash Goggles

Standard: ANSI Z87.1 (Impact
& Splash).Rationale: Safety
glasses are insufficient due to
the fine particle size of the
powder, which can bypass side

shields.

Respiratory

N95 / P100 Respirator

Usage: Required if weighing
outside a fume hood (not
recommended) or if the
powder is electrostatically
active/fluffy. A half-face
respirator with organic
vapor/acid gas cartridges is
required for large-scale

synthesis.

Body Defense

Lab Coat (High-Neck)

Material: 100% Cotton or
Nomex (if flammable solvents
are present).Fit: Must button to

the neck to protect the
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suprasternal notch from dust

accumulation.

Operational Handling Workflow

The following diagram illustrates the critical decision pathways for safe handling, emphasizing
engineering controls over PPE alone.
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:
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Segregated Halogenated Waste
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Figure 1: Operational logic flow for handling 7-Chloroquinoline-2,3-dicarboxylic acid,
prioritizing engineering controls (fume hood) before procedure execution.

Detailed Experimental Protocols
A. Weighing & Transfer (Solid Phase)

Risk: Inhalation of fine dust and static-induced scattering.
» Engineering Control: Perform all weighing operations inside a certified chemical fume hood.

 Static Mitigation: Use an anti-static gun or ionizer bar on the weighing boat and spatula
before touching the powder. Quinoline derivatives are often crystalline and prone to static
charge.

o Transfer: Do not use a funnel if possible, as powder bridges easily. Use a wide-mouth
weighing boat and transfer directly into the reaction vessel.

B. Dissolution & Reaction Setup

Risk: Exothermic reaction and splashing.

e Solvent Compatibility: This compound is sparingly soluble in water but soluble in DMSO,
DMF, and basic aqueous solutions (e.g., NaOH).

o Addition Order: Always add the solid to the solvent.

o Why? Adding solvent to a pile of dry acidic powder can create a "mud" that traps heat or
gas, leading to a sudden "burp" or splash-back.

o Neutralization Caution: If converting to a salt using a base (e.g., Sodium Bicarbonate),
expect CO:2 evolution. Add base dropwise and vent the reaction vessel continuously.

Emergency Response & Decontamination
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Scenario Immediate Action Secondary Action

Wash for 15 Minutes. Use
) soap and tepid water.[5][6] Do Check for delayed redness.
Skin Contact )
not scrub hard (avoids Consult SDS.

abrasion).

Flush for 15 Minutes. Use an . _
Seek medical attention

Eye Contact eyewash station. Hold eyelids ) ] ]
immediately (Ophthalmologist).
open.
Damp Wipe. Cover with wet Clean surface with 10%
Spill (Solid) paper towels to prevent dust. Sodium Carbonate solution to
Scoop into a bag. neutralize residues.
Absorb. Use vermiculite or spill  Dispose of as halogenated

Spill (Solution) ]
pads. organic waste.[8]

Waste Disposal & Stewardship

Proper disposal is critical due to the halogen content (Chlorine), which releases toxic dioxins if
incinerated improperly.

e Solid Waste: Collect contaminated gloves, weighing boats, and paper towels in a container
labeled "Hazardous Solid Waste - Halogenated Organic.”

e Liquid Waste:
o Do NOT pour down the drain.

o Segregate into "Halogenated Organic Solvents" waste streams. Even if dissolved in
water/methanol, the presence of the Chloro-quinoline moiety classifies it as halogenated
for incineration purposes.

o Container Rinsing: Triple rinse empty reagent bottles with a compatible solvent (e.g.,
Methanol) before disposing of the glass. Add the rinsate to the halogenated waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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